Cas no 5630-58-0 (Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI))
5630-58-0 structure
Product Name:Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)
CAS No:5630-58-0
MF:C24H18N6O6
MW:486.436324596405
CID:381074
PubChem ID:2253656
Update Time:2025-04-19
Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)
- N'-[(E)-[1-(2-anilino-2-oxoethyl)-2-oxoindol-3-ylidene]amino]-N-(3-nitrophenyl)oxamide
- AKOS000534446
- 2-{2-[1-(2-anilino-2-oxoethyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]hydrazino}-N-(3-nitrophenyl)-2-oxoacetamide
- N'-[1-(2-anilino-2-oxoethyl)-2-hydroxyindol-3-yl]imino-N-(3-nitrophenyl)oxamide
- DTXSID90416999
- CCG-2766
- 5630-58-0
- CBMicro_026688
- BIM-0026645.P001
- BAS 00348218
-
- Inchi: 1S/C24H18N6O6/c31-20(25-15-7-2-1-3-8-15)14-29-19-12-5-4-11-18(19)21(24(29)34)27-28-23(33)22(32)26-16-9-6-10-17(13-16)30(35)36/h1-13,34H,14H2,(H,25,31)(H,26,32)/b28-27+
- InChI Key: STGLQLZNEFQQLE-BYYHNAKLSA-N
- SMILES: OC1=C(C2C=CC=CC=2N1CC(NC1C=CC=CC=1)=O)/N=N/C(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)=O
Computed Properties
- Exact Mass: 486.12894
- Monoisotopic Mass: 486.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 911
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166A^2
- XLogP3: 4.1
Experimental Properties
- Density: 1.48
- Refractive Index: 1.708
- PSA: 163.11
Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI) Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5630-58-0 (Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk